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Compound of Interest

Compound Name: MLS000545091

Cat. No.: B1676673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MLS000545091 is a potent and selective inhibitor of human 15-lipoxygenase-2 (h15-LOX-2),

an enzyme implicated in the biosynthesis of inflammatory lipid mediators.[1][2] h15-LOX-2

catalyzes the oxygenation of arachidonic acid to 15-hydroperoxyeicosatetraenoic acid (15-

HpETE), a precursor to signaling molecules involved in inflammation and cell growth.

Dysregulation of the 15-LOX-2 pathway is associated with various inflammatory diseases and

certain types of cancer, making it a compelling target for therapeutic intervention. These

application notes provide a detailed protocol for utilizing MLS000545091 in a cell-based assay

to investigate its inhibitory effects on 15-LOX-2 activity.

Mechanism of Action
MLS000545091 acts as a direct inhibitor of the 15-LOX-2 enzyme. By binding to the enzyme, it

prevents the conversion of arachidonic acid to 15-HpETE. This reduction in 15-HpETE levels

subsequently modulates downstream signaling pathways, including those involved in

inflammation and cell proliferation.

Quantitative Data
While a specific half-maximal inhibitory concentration (IC50) for MLS000545091 in a cell-based

assay is not widely reported, its potency has been established in in-vitro enzymatic assays. It is
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important to note that IC50 values can vary between in-vitro and cell-based assays due to

factors such as cell permeability and metabolism. Researchers are encouraged to determine

the cell-based IC50 empirically using the protocol provided below.

Compound Target Assay Type IC50

MLS000545091

Human 15-

Lipoxygenase-2 (h15-

LOX-2)

In-vitro enzymatic

assay
2.6 µM[1][2][3]

Signaling Pathway
The 15-lipoxygenase-2 (15-LOX-2) pathway plays a crucial role in the metabolism of

polyunsaturated fatty acids, primarily arachidonic acid. The enzymatic activity of 15-LOX-2

leads to the production of lipid hydroperoxides, which are precursors to a variety of bioactive

mediators. These mediators can either promote or resolve inflammation, depending on the

cellular context and the presence of other enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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